Cas no 2229443-12-1 (2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine)

• Product Name: 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine
• CAS No: 2229443-12-1
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6613671
• PubChem ID: 165965932
• Update Time: 2025-06-22

2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1825239
• 2-[1-(2,4,6-trimethylphenyl)cyclobutyl]ethan-1-amine
• 2229443-12-1
• 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C15H23N/c1-11-9-12(2)14(13(3)10-11)15(7-8-16)5-4-6-15/h9-10H,4-8,16H2,1-3H3
• InChI Key： OKYSAYBBCFDGDM-UHFFFAOYSA-N
• SMILES： NCCC1(C2C(C)=CC(C)=CC=2C)CCC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine

Introduction to 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine (CAS No. 2229443-12-1)

2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229443-12-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl moiety substituted with a highly branched aromatic ring system, specifically 2,4,6-trimethylphenyl. The structural architecture of this molecule imparts unique physicochemical properties that make it a promising candidate for further exploration in drug discovery and development.

The presence of the cyclobutyl group in the molecular framework contributes to the rigidity and stability of the compound, which is often a desirable feature in drug candidates. This structural motif is known to influence both the metabolic pathways and pharmacokinetic behavior of associated molecules. Furthermore, the 2,4,6-trimethylphenyl substituent introduces lipophilicity and potential interactions with biological targets, making this compound an intriguing subject for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The structural features of 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine align well with current trends in drug design, particularly in the realm of central nervous system (CNS) disorders. The compound’s ability to modulate neurotransmitter systems has been hypothesized based on its structural similarities to known bioactive molecules.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. By modifying various functional groups or introducing additional substituents, researchers can fine-tune its pharmacological profile to target specific diseases or biological pathways. For instance, studies have suggested that analogs of this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine presents an intriguing challenge due to its complex stereochemistry. Advanced synthetic methodologies involving transition metal catalysis and asymmetric reactions have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also pave the way for scalable production processes if such a compound were to enter clinical development.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine and potential biological targets. These simulations have provided insights into binding affinities and possible mechanisms of action, guiding experimental design and optimization efforts. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. Preliminary findings suggest that it may possess therapeutic potential in conditions characterized by abnormal neurotransmitter activity. However, further rigorous testing is required to validate these hypotheses and establish safe dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these early findings into tangible clinical benefits for patients.

The regulatory landscape for novel chemical entities like 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that any future drug candidates derived from this scaffold meet the highest standards of quality and safety. As regulatory agencies continue to streamline their processes for evaluating new therapeutics, compounds with demonstrated potential are likely to receive expedited review.

In conclusion, 2-[1-(2,4,6-Trimethylphenyl)cyclobutyl]ethan-1-amine (CAS No. 2229443-12-1) represents a fascinating molecule with significant untapped potential in pharmaceutical research. Its unique structural features combined with promising preclinical data make it a valuable asset in the quest for novel therapeutic interventions. As research progresses and new methodologies emerge, this compound will undoubtedly continue to be a subject of intense investigation, offering hope for advancements in treating complex diseases.